Cas no 32599-11-4 (Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1))

32599-11-4 structure
Product name:Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
- N,N-diethyl-2-(3-methoxyphenoxy)ethanamine,hydrochloride
- Diaethyl-[2-(3-methoxy-phenoxy)-aethyl]-amin, Hydrochlorid
- diethyl-[2-(3-methoxy-phenoxy)-ethyl]-amine, hydrochloride
- NSC159499
- N,N-Diethyl-2-(3-methoxyphenoxy)ethan-1-amine--hydrogen chloride (1/1)
- NSC-159499
- DTXSID40638427
- 32599-11-4
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- Inchi: InChI=1S/C13H21NO2/c1-4-14(5-2)9-10-16-13-8-6-7-12(11-13)15-3/h6-8,11H,4-5,9-10H2,1-3H3
- InChI Key: GLCWYODMOJBODV-UHFFFAOYSA-N
- SMILES: CCN(CCOC1=CC=CC(OC)=C1)CC
Computed Properties
- Exact Mass: 223.15733
- Monoisotopic Mass: 259.1339066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.7Ų
Experimental Properties
- PSA: 21.7
- LogP: 3.21780
Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1) Related Literature
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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3. Book reviews
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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